Cas no 2034400-16-1 (3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide)

• Product Name: 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide
• CAS No: 2034400-16-1
• MF: C₁₃H₁₈ClNO₃S₂
• MW: 335.869920253754
• CID: 5550546
• PubChem ID: 91816804
• Update Time: 2025-06-12

3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide
• 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzenesulfonamide
• F6507-9057
• 3-chloro-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)benzenesulfonamide
• AKOS025322751
• 2034400-16-1

• Inchi： 1S/C13H18ClNO3S2/c1-18-13(5-7-19-8-6-13)10-15-20(16,17)12-4-2-3-11(14)9-12/h2-4,9,15H,5-8,10H2,1H3
• InChI Key： AGPDRHFRFXJVSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCC1(CCSCC1)OC)(=O)=O

Computed Properties

• Exact Mass: 335.0416635g/mol
• Monoisotopic Mass: 335.0416635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide

Introduction to 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide (CAS No. 2034400-16-1)

3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide (CAS No. 2034400-16-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chloro substituent and a thiomethyl group in the benzene ring enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide consists of a benzene ring substituted with a chloro group at the 3-position and a sulfonamide moiety at the 1-position. The sulfonamide group is further connected to a thiomethyl group, which is derived from 4-methoxythiophene. This structural arrangement not only contributes to the compound's solubility and bioavailability but also influences its interactions with biological targets. The thiomethyl group, in particular, has been shown to enhance binding affinity to certain enzymes and receptors, making it a valuable moiety in the design of bioactive molecules.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as therapeutic agents. 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide represents an innovative approach to leveraging the sulfonamide scaffold for therapeutic applications. Studies have demonstrated that sulfonamides can modulate various biological pathways by inhibiting key enzymes or disrupting protein-protein interactions. The specific substitution pattern in 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide may contribute to its ability to interact with specific biological targets, potentially leading to applications in treating diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of this compound is its potential role in oncology research. Sulfonamides have been extensively studied for their anticancer properties, and modifications to their structure can significantly alter their biological activity. The chloro substituent at the 3-position of the benzene ring may enhance the compound's ability to penetrate cellular membranes, while the thiomethyl group could improve binding affinity to cancer-related enzymes such as kinases or metabolic enzymes involved in tumor growth. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on pathways critical for cancer cell proliferation and survival.

Furthermore, the presence of a methoxythiophene moiety in 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide adds another layer of complexity and potential functionality. Thiophene derivatives are known for their diverse biological activities, including antimicrobial and anti-inflammatory effects. The methoxy group on the thiophene ring may further modulate the compound's pharmacokinetic properties, enhancing its bioavailability and reducing potential toxicity. This structural feature makes 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide an intriguing candidate for further exploration in drug development.

The synthesis of 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group typically involves electrophilic aromatic substitution reactions, while the attachment of the sulfonamide moiety requires nucleophilic substitution or condensation reactions. The final step involves connecting the thiomethyl group from 4-methoxythiophene to form the desired structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve higher selectivity and efficiency in these transformations.

In terms of pharmacological evaluation, 3-chloro-N-[(4-methoxythian-4-yl)methyl]benzene-1-sulfonamide has been subjected to various in vitro assays to assess its biological activity. These assays include enzyme inhibition studies, cell-based assays for cytotoxicity and proliferation, and interaction studies with biological targets such as receptors or enzymes involved in disease pathways. Preliminary results indicate that this compound exhibits promising activity against certain cancer cell lines and may have potential applications in treating inflammatory diseases.

The development of new drugs often involves optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high purity standards. For 3-chloro-N-[ (4-methoxythian - 4 - yl) methyl ] benzene - 1 - sulfon amide, continuous improvements in synthetic methodologies are essential for its progression from laboratory research to clinical applications. Techniques such as flow chemistry and microwave-assisted synthesis have shown promise in accelerating reaction times and improving yields without compromising quality.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-chloro-N-[ ( 4 - meth oxy thi an - 4 - yl ) methyl ] benzene - 1 - sulf on am ide will play a crucial role in addressing unmet medical needs. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects compared to existing treatments. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into effective therapeutic strategies.

The future prospects for 3-chloro-N-[ ( 4 - meth oxy thi an - 4 - yl ) methyl ] benzene - 1 - sulf on am ide are promising, with ongoing studies focusing on elucidating its mechanism of action and exploring novel applications in drug development. Advances in computational chemistry and molecular modeling will aid in predicting interactions with biological targets and optimizing lead compounds for clinical trials. Additionally, preclinical studies will provide critical insights into its safety profile and pharmacokinetic properties before human trials can commence.

In conclusion,3-chloro-N-[ ( 4 - meth oxy thi an - 4 - yl ) methyl ] benzene - 1 - sulf on am ide (CAS No. 2034400 - 16 - 1) is a structurally complex organic compound with significant potential as a therapeutic agent due to its unique substitution pattern and biological activities. Its development represents an important advancement in pharmaceutical chemistry and medicinal biology, particularly in areas such as oncology, where sulfonamides have shown great promise. With continued research efforts aimed at optimizing synthesis, evaluating pharmacological activity,and exploring clinical applications, this compound holds great promise for improving human health outcomes.